4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 4-(1-methylpyrazol-3-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C9H13N3O2/c1-12-3-2-8(11-12)6-4-10-5-7(6)9(13)14/h2-3,6-7,10H,4-5H2,1H3,(H,13,14)
• InChI Key: XVVGTNSHUGJRKM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CNCC2C(=O)O

Description

4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolidine ring substituted at the 3-position with a carboxylic acid group and at the 4-position with a 1-methylpyrazole moiety. This scaffold combines the rigidity of the pyrrolidine ring with the aromatic and hydrogen-bonding capabilities of pyrazole, making it a versatile intermediate in medicinal chemistry and drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid typically involves the formation of the pyrazole ring followed by the construction of the pyrrolidine ring. One common method involves the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This can include the use of catalysts, specific solvents, and temperature control to facilitate the cyclization reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines .

Scientific Research Applications

4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the observed effects. For instance, the compound may bind to enzymes or receptors, altering their activity and influencing cellular processes .

Comparison with Similar Compounds

Structural Modifications in Pyrrolidine-Carboxylic Acid Derivatives

Substituent Effects on Pyrrolidine Core

• 4-(1-Methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS 1493663-87-8): Replaces pyrazole with imidazole, introducing an additional nitrogen atom.
• 4-(Tetrahydro-2H-pyran-4-yl)pyrrolidine-3-carboxylic acid : Substitutes pyrazole with a tetrahydropyran group, increasing hydrophobicity and steric bulk. This modification may improve metabolic stability but reduce solubility .

Functional Group Variations

• 4-(1-Methyl-1H-pyrazol-3-yl)benzenesulfonyl chloride (CAS 916766-81-9): Features a sulfonyl chloride group instead of carboxylic acid. This reactive intermediate is used to synthesize sulfonamides, a common pharmacophore in enzyme inhibitors .
• 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid : Replaces pyrrolidine with a benzoic acid scaffold, reducing conformational flexibility but retaining acidic properties for salt formation or ligand design .

Pharmacological and Physicochemical Implications

• PF-06764427 : A complex analog with a benzyl-pyrrolo-pyridine-carboxylic acid linked to a tetrahydro-pyran-4-yl amide (MW 431.49). The extended aromatic system and amide group enhance target binding affinity but may reduce bioavailability due to increased molecular weight .

Biological Activity

4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid, also known as 1-benzyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, specifically focusing on its anticancer properties, antimicrobial effects, and other relevant pharmacological activities.

The molecular formula of 4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid is $C_{16}H_{19}N_{3}O_{2}$, with a molecular weight of 285.34 g/mol. The compound exhibits a complex structure that contributes to its biological activity.

Property	Value
Molecular Formula	C₁₆H₁₉N₃O₂
Molecular Weight	285.34 g/mol
CAS Number	1866669-98-8
Appearance	Powder

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound through various in vitro assays. For instance, a study involving the A549 human lung adenocarcinoma cell line demonstrated that derivatives of pyrrolidine compounds exhibited varying degrees of cytotoxicity. The compound was tested at a concentration of 100 µM for 24 hours, showing a post-treatment viability ranging from 64% to 86% depending on structural modifications .

Case Study: A549 Cell Line

In one notable experiment, derivatives were compared to cisplatin, a standard chemotherapeutic agent. The results indicated that certain modifications significantly enhanced anticancer activity:

Compound Modification	A549 Cell Viability (%)
Control (Cisplatin)	~30
Compound 4 (Base)	~78
Compound with 4-chlorophenyl substitution	~64
Compound with 4-bromophenyl substitution	~61

These results suggest that specific substitutions on the pyrrolidine ring can enhance the anticancer properties of the base compound .

Antimicrobial Efficacy

A study reported structure-dependent antimicrobial activity for related compounds, indicating potential for further exploration in drug-resistant pathogens:

Bacterial Strain	Activity Observed
Staphylococcus aureus	Moderate
Enterococcus faecalis	Weak
Escherichia coli	No significant activity

The precise mechanism by which 4-(1-Methyl-1H-pyrazol-3-yl)pyrrolidine-3-carboxylic acid exerts its biological effects is still under investigation. However, it is hypothesized that the pyrazole moiety plays a critical role in interacting with biological targets involved in cell proliferation and apoptosis pathways.